3-(2-methylphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazine 3-(2-methylphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazine
Brand Name: Vulcanchem
CAS No.: 1021256-65-4
VCID: VC11919970
InChI: InChI=1S/C20H20N4OS/c1-15-5-2-3-6-16(15)17-8-9-19(22-21-17)23-10-12-24(13-11-23)20(25)18-7-4-14-26-18/h2-9,14H,10-13H2,1H3
SMILES: CC1=CC=CC=C1C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CS4
Molecular Formula: C20H20N4OS
Molecular Weight: 364.5 g/mol

3-(2-methylphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazine

CAS No.: 1021256-65-4

Cat. No.: VC11919970

Molecular Formula: C20H20N4OS

Molecular Weight: 364.5 g/mol

* For research use only. Not for human or veterinary use.

3-(2-methylphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazine - 1021256-65-4

Specification

CAS No. 1021256-65-4
Molecular Formula C20H20N4OS
Molecular Weight 364.5 g/mol
IUPAC Name [4-[6-(2-methylphenyl)pyridazin-3-yl]piperazin-1-yl]-thiophen-2-ylmethanone
Standard InChI InChI=1S/C20H20N4OS/c1-15-5-2-3-6-16(15)17-8-9-19(22-21-17)23-10-12-24(13-11-23)20(25)18-7-4-14-26-18/h2-9,14H,10-13H2,1H3
Standard InChI Key VCPQDTBIBWQSII-UHFFFAOYSA-N
SMILES CC1=CC=CC=C1C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CS4
Canonical SMILES CC1=CC=CC=C1C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CS4

Introduction

Structural Components

  • Pyridazine Ring: Pyridazines are six-membered aromatic rings with two nitrogen atoms. They are known for their biological activity, including antimicrobial and antiviral properties.

  • Thiophene Ring: Thiophene is a five-membered aromatic ring containing sulfur. It is often used in pharmaceuticals due to its ability to participate in various biological interactions.

  • Piperazine Moiety: Piperazine is a six-membered ring with two nitrogen atoms. It is commonly used in drug design due to its ability to form hydrogen bonds and interact with biological targets.

Synthesis and Potential Applications

The synthesis of such compounds typically involves multi-step reactions, including the formation of the pyridazine or piperazine rings and the introduction of the thiophene moiety. For example, the synthesis of thieno[2,3-b]pyridines involves treating chloroacetyl derivatives with mercaptonicotinonitrile derivatives in ethanolic sodium ethoxide .

Research Findings

While there are no specific research findings on 3-(2-methylphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazine, related compounds have shown promise in various biological activities. For instance, compounds with similar structural elements have been explored for their cytotoxic activity against cancer cell lines .

Data Table: Comparison of Related Compounds

CompoundMolecular FormulaMolecular Weight (g/mol)Structural Components
2-(4-Methylphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]-2,3-dihydropyridazin-3-oneC20H20N4O2S380.5Pyridazine, Thiophene, Piperazine
3-methyl-4-(thiophene-2-carbonyl)piperazin-2-oneC10H12N2O2S224.28Thiophene, Piperazine

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator